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Compound of Interest

Compound Name: Imiprothrin

Cat. No.: B1671793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of technical grade imiprothrin. The information is presented to support research,

development, and quality control activities involving this synthetic pyrethroid insecticide.

Chemical Identity and Physical State
Imiprothrin is a synthetic pyrethroid insecticide known for its rapid knockdown effect on

household insects.[1] Technical grade imiprothrin exists as a golden yellow (amber) to brown

viscous liquid with a slightly sweet odor.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1671793?utm_src=pdf-interest
https://www.benchchem.com/product/b1671793?utm_src=pdf-body
https://www.benchchem.com/product/b1671793?utm_src=pdf-body
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://www.benchchem.com/product/b1671793?utm_src=pdf-body
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Common Name Imiprothrin [3]

IUPAC Name

[2,5-dioxo-3-(prop-2-yn-1-

yl)imidazolidin-1-yl]methyl 2,2-

dimethyl-3-(2-methylprop-1-

enyl)cyclopropanecarboxylate

[3]

CAS Number 72963-72-5 [2]

Molecular Formula C₁₇H₂₂N₂O₄ [2]

Molecular Weight 318.37 g/mol [2]

Physical State Viscous Liquid [2]

Color
Golden yellow (amber) to

Brown
[2]

Odor Slightly sweet

Physicochemical Properties
The following tables summarize the key physicochemical properties of technical grade

imiprothrin.

Melting and Boiling Points
Property Value References

Melting Point
Not applicable (liquid at room

temperature)
[4]

Boiling Point 403.11 °C [5]

Density and Vapor Pressure
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Property Value Temperature (°C) References

Density 1.122 g/mL 20 [2]

0.979 g/mL Not Specified

Vapor Pressure 1.39 mmHg 25

8.64 mmHg 35

1.86 x 10⁻⁶ Pa 25 [2]

Solubility
Property Value Temperature (°C) References

Water Solubility 93.5 mg/L 25 [5]

Insoluble Not Specified [2]

Solubility in Organic

Solvents

Soluble in ethyl ether,

acetone, toluene,

dichloromethane

Not Specified [2]

Partition Coefficient and Stability
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Property Value Temperature (°C) References

Octanol/Water

Partition Coefficient

(log Kow)

2.9 25 [6]

Hydrolysis Half-life Stable at pH 5 Not Specified

Approximately 59

days at pH 7
Not Specified

Less than one day at

pH 9
Not Specified

Stability

Stable to metals,

metal ions, sunlight,

and elevated

temperatures.

Not Specified

Thermally stable at

room temperature.
Not Specified [2]

Very stable in neutral

and acidic media.
Not Specified [2]

Hydrolyzed in strongly

alkaline medium.
[2]

pH 5.22 (5.95) Not Specified

Experimental Protocols for Physicochemical
Property Determination
The determination of the physicochemical properties of pesticides like imiprothrin is guided by

internationally recognized protocols to ensure data consistency and reliability. The primary

sources for these methodologies are the OECD Guidelines for the Testing of Chemicals, the

U.S. Environmental Protection Agency (EPA) OCSPP (Office of Chemical Safety and Pollution

Prevention) series, and the CIPAC (Collaborative International Pesticides Analytical Council)

handbooks.
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Melting/Boiling Point (OECD 102/103)
Principle: These methods determine the temperature at which a substance transitions from a

solid to a liquid (melting point) or from a liquid to a gas (boiling point) at atmospheric

pressure.

Methodology: For melting point, capillary tube and hot stage apparatus methods are

common. For boiling point, the distillation method or ebulliometer are frequently used. The

temperature at which the phase change is observed is recorded. Since technical imiprothrin
is a liquid at room temperature, boiling point determination is more relevant.

Density (OECD 109)
Principle: This guideline describes methods to determine the density of a substance.

Methodology: Common methods include the oscillating densitometer, pycnometer, and

hydrometer. The choice of method depends on the physical state and viscosity of the

substance. For a viscous liquid like imiprothrin, a pycnometer or oscillating densitometer

would be suitable.

Vapor Pressure (OECD 104)
Principle: This guideline outlines several methods to determine the vapor pressure of a

substance, which is a measure of its volatility.

Methodology: The gas saturation method is commonly used for substances with low vapor

pressure. In this method, a stream of inert gas is passed through or over the substance at a

controlled temperature until it is saturated with the substance's vapor. The amount of

substance in the gas stream is then quantified, and the vapor pressure is calculated.

Water Solubility (OECD 105)
Principle: This guideline describes the flask method and the column elution method for

determining the solubility of a substance in water.

Methodology: In the flask method, the substance is dissolved in water at a specific

temperature until saturation is reached. The concentration of the substance in the aqueous
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solution is then determined analytically. This method is suitable for substances with

solubilities greater than 10 mg/L.

Octanol-Water Partition Coefficient (Kow) (OECD 107,
117, 123)

Principle: The octanol-water partition coefficient is a measure of a chemical's lipophilicity and

potential for bioaccumulation. It is the ratio of the concentration of a substance in octanol to

its concentration in water at equilibrium.

Methodology: The shake-flask method (OECD 107) is a common technique where the

substance is partitioned between octanol and water, and the concentrations in both phases

are measured. HPLC (High-Performance Liquid Chromatography) method (OECD 117) can

also be used to estimate the log Kow based on the retention time of the substance on a

reverse-phase column. The slow-stirring method (OECD 123) is used for highly lipophilic

substances.

Hydrolysis as a Function of pH (OECD 111)
Principle: This guideline determines the rate of abiotic hydrolysis of a chemical in aqueous

solutions at different pH values (typically 4, 7, and 9).

Methodology: The test substance is dissolved in sterile aqueous buffer solutions of known

pH and incubated in the dark at a constant temperature. Samples are taken at various time

intervals and analyzed for the concentration of the parent substance and any major

degradation products. The rate of hydrolysis and the half-life are then calculated.

Phototransformation in Water (OECD 316)
Principle: This guideline is used to determine the rate and pathway of direct photolysis of a

chemical in water when exposed to simulated sunlight.

Methodology: A solution of the test substance in a sterile aqueous buffer is irradiated with a

light source that simulates natural sunlight. The concentration of the test substance and its

photoproducts are monitored over time. Dark controls are run in parallel to account for any

non-photolytic degradation.
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Mandatory Visualizations
Mode of Action: Sodium Channel Modulation
Imiprothrin, like other pyrethroid insecticides, exerts its neurotoxic effect by targeting the

voltage-gated sodium channels in the nerve cell membranes of insects. It binds to these

channels, causing them to remain open for an extended period. This leads to a continuous

influx of sodium ions, resulting in repetitive nerve firing, paralysis, and ultimately, the death of

the insect.
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Imiprothrin's insecticidal mode of action.

Environmental Fate: Aerobic Soil Metabolism
In aerobic soil environments, imiprothrin undergoes degradation primarily through the

cleavage of its ester linkage. This is followed by further transformation of the alcohol and acid

moieties.
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Aerobic Soil Metabolism
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Simplified metabolic pathway of imiprothrin in soil.

Experimental Workflow: Water Solubility Determination
(Flask Method)
The OECD 105 flask method is a standard procedure for determining the water solubility of a

chemical. The workflow involves achieving a saturated solution and then measuring the

concentration of the dissolved substance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1671793?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Excess Imiprothrin
+ Water in Flask

Agitate at Constant Temperature
(e.g., 24-48 hours)

Allow to Equilibrate
(e.g., 24 hours)

Separate Aqueous Phase
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Workflow for determining water solubility (OECD 105).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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